9-(3,4-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione

• IUPAC Name: 6-(3,4-dichlorophenyl)benzo[d][2]benzazepine-5,7-dione
• InChI: InChI=1S/C20H11Cl2NO2/c21-17-10-9-12(11-18(17)22)23-19(24)15-7-3-1-5-13(15)14-6-2-4-8-16(14)20(23)25/h1-11H
• InChI Key: CQGJCKMCEJZQAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C(=O)N(C2=O)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C20H11Cl2NO2
• Molecular Weight: 368.2 g/mol
• CAS No.: 533868-14-3

Description

9-(3,4-dichlorophenyl)-9-azatricyclo[9400^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione is a complex organic compound characterized by its unique tricyclic structure and the presence of dichlorophenyl and azatricyclo moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-(3,4-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

9-(3,4-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the dichlorophenyl moiety, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

9-(3,4-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 9-(3,4-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3-(3,4-Dichlorophenyl)-1,1-dimethylurea: Known for its herbicidal properties.

3,4-Dichlorophenethylamine: Used in the synthesis of pharmaceuticals and other organic compounds.

Uniqueness

9-(3,4-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione is unique due to its tricyclic structure and the presence of both dichlorophenyl and azatricyclo moieties, which confer distinct chemical and biological properties not found in simpler analogues.

Biological Activity

The compound 9-(3,4-dichlorophenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione is a complex organic molecule with potential biological activities that have garnered attention in medicinal chemistry and pharmacology. Its unique structural features suggest various mechanisms of action against different biological targets.

• Molecular Formula : C$_{21}$H$_{14}$N$_2$O$_3$
• Molecular Weight : 342.3 g/mol
• CAS Number : 923131-86-6

Biological Activity Overview

The biological activity of this compound has been investigated in several studies focusing on its potential as an antimicrobial and anticancer agent.

Antimicrobial Activity

Research indicates that derivatives of this compound exhibit significant antimicrobial properties. A study utilizing the disk diffusion method showed varying degrees of activity against Gram-positive and Gram-negative bacteria:

Compound	Activity Against Gram-positive	Activity Against Gram-negative
Compound A	High	Moderate
Compound B	Moderate	High
Compound C	High	High

These findings suggest that the compound may interact with bacterial membranes or inhibit key metabolic pathways.

Anticancer Activity

In vitro studies have demonstrated that this compound exhibits cytotoxic effects against various cancer cell lines. Notably, it has shown promise in inhibiting cell proliferation and inducing apoptosis in human cancer cells:

• Cell Lines Tested : HeLa (cervical cancer), MCF-7 (breast cancer), and A549 (lung cancer).
• Mechanism of Action : The compound appears to induce apoptosis via the mitochondrial pathway and disrupts the cell cycle at the G2/M phase.

Case Studies

• Study on Antimicrobial Efficacy :
  • Researchers tested a series of derivatives based on the core structure of this compound against common pathogens.
  • Results indicated that certain modifications enhanced activity against resistant strains of Staphylococcus aureus and Escherichia coli.
• Cytotoxicity Assessment :
  • A study evaluated the cytotoxic effects on various human cancer cell lines.
  • The results showed a dose-dependent response with IC50 values indicating significant potency compared to standard chemotherapeutics.